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Compound of Interest

Compound Name:
ammonium phosphotungstate n-

hydrate

CAS No.: 12026-92-5

Cat. No.: B1143584

Get Quote

CAS: 1311-90-6 | Formula:

| Structure: Keggin Anion[1]

Part 1: Executive Summary & Chemical Identity
Ammonium phosphotungstate (AWP) is the ammonium salt of phosphotungstic acid (PTA).[1]

Its utility in research and industry stems from a stark solubility contrast: while the parent acid (

) is highly soluble in water and polar organics, the ammonium salt is functionally insoluble.[1]

This property is exploited for:

Quantitative Precipitation: Removing cesium (

) or alkaloids from solution.[1]

Bioanalysis: Precipitating proteins from plasma to extract small molecule drugs.

Catalysis: Serving as a solid-acid catalyst or catalyst support.[1]
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The Keggin Structure
The core unit is the

anion, comprising a central phosphate tetrahedron (

) surrounded by twelve tungsten-oxygen octahedra (

).[1]

Stability: High thermal stability; stable in acidic media (pH < 1.5).[1]

Instability: Hydrolyzes in neutral to alkaline solutions (pH > 4-5) into lacunary species (e.g.,

).[1]

Part 2: Aqueous Solubility Profile
Quantitative Solubility Data
AWP is classified as sparingly soluble to insoluble in water.

Parameter Value / Behavior Notes

Water Solubility (20°C)
~0.15 g/L (

g/mL)

Extremely low compared to

PTA (>200 g/100mL).[1]

Solubility Product (

)

Not typically reported; treated

as quantitative precipitate.[1]

Effective removal >99% for

heavy alkali metals.

pH Dependence

Insoluble in Acid (pH <

2)Soluble/Decomposes in

Base (pH > 6)

In alkali, the ammonium ion is

displaced, and the Keggin

cage hydrolyzes to simple

tungstates (

).[1]

Temperature Effect
Slight increase with

temperature.

Often precipitated at low temp

(4°C) to maximize yield.[1]
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The "Ammonium Effect" Mechanism
The insolubility arises from the low solvation energy of the large, low-charge density

ammonium cation (

) matching the large, low-charge density phosphotungstate anion. This follows the HSAB (Hard
and Soft Acids and Bases) principle and lattice energy maximization.[1]

Soluble:

,

,

salts (High hydration energy).[1]

Insoluble:

,

,

,

,

salts (Low hydration energy).

Part 3: Solubility in Organic Solvents
Unlike its acid form (PTA), which is soluble in ethanol, acetone, and ether, Ammonium

Phosphotungstate is insoluble in most common organic solvents.[1]
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Solvent Class Solubility Behavior Application Context

Alcohols (Ethanol, MeOH) Insoluble

Used to wash AWP

precipitates to remove residual

acid/water.[1]

Ketones (Acetone) Insoluble
Used as a drying agent for the

precipitate.[1]

Non-polar (Hexane, Toluene) Insoluble AWP is lipophobic.[1]

Polar Aprotic (DMSO, DMF) Sparingly Soluble / Colloidal

May form colloidal

suspensions but rarely true

solutions.[1]

Critical Exception: Phase Transfer Catalysis
To solubilize the phosphotungstate anion in organic solvents (for catalysis), the ammonium

cation (

) must be exchanged for a Quaternary Ammonium cation (e.g., Tetrabutylammonium,

).[1]

: Insoluble (Heterogeneous Catalyst).[1]

: Soluble in Chloroform/Acetonitrile (Homogeneous Catalyst).[1]

Part 4: Experimental Protocols
Protocol A: Synthesis of Ammonium Phosphotungstate
Nanoparticles
Target: Preparation of high-purity AWP for ion exchange or catalysis.

Reagents:

Sodium Tungstate Dihydrate (

)[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 9 Tech Support

https://en.wikipedia.org/wiki/Phosphotungstic_acid
https://en.wikipedia.org/wiki/Phosphotungstic_acid
https://en.wikipedia.org/wiki/Phosphotungstic_acid
https://en.wikipedia.org/wiki/Phosphotungstic_acid
https://en.wikipedia.org/wiki/Phosphotungstic_acid
https://en.wikipedia.org/wiki/Phosphotungstic_acid
https://en.wikipedia.org/wiki/Phosphotungstic_acid
https://en.wikipedia.org/wiki/Phosphotungstic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143584?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phosphoric Acid (

, 85%)[1]

Ammonium Chloride (

)[1]

Hydrochloric Acid (

)[1]

Workflow:

Precursor Prep: Dissolve 25g

in 30 mL deionized water.

Acidification: Dropwise add

to adjust pH to ~2.0.

Formation: Add 2-3 mL of

. The solution turns clear/yellowish (formation of phosphotungstic acid in situ).[1]

Precipitation: Slowly add excess saturated

solution (10 mL) under vigorous stirring.

Digestion: A bright yellow/white fine precipitate forms immediately. Stir for 30 mins.

Recovery: Centrifuge at 5000 rpm for 10 mins.

Washing: Wash pellet 3x with 0.1 M

(to prevent peptization) and finally with Ethanol.

Drying: Dry at 60°C vacuum oven.

Protocol B: Cesium Removal via Ion Exchange
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Target: Removal of radioactive Cs-137 or purification of alkali metals.

Mechanism:

has a smaller hydrated radius and lower hydration energy than

, allowing it to irreversibly displace ammonium in the Keggin lattice voids.

Steps:

Slurry Prep: Suspend 100 mg AWP powder in 10 mL of 0.1 M

.

Loading: Add the Cesium-containing sample to the slurry.

Equilibration: Shake/vortex for 2-4 hours at room temperature.

Separation: Filter through a 0.2

membrane or centrifuge.

Result: Cesium is trapped in the solid phase; supernatant is Cs-free.

Part 5: Visualizations (Graphviz)[1]
Diagram 1: Solubility Equilibrium & Phase Behavior
This diagram illustrates the dichotomy between the soluble acid and the insoluble salt.
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Caption: Transformation from soluble acid to insoluble ammonium salt, and subsequent ion

exchange with Cesium.[1]

Diagram 2: Cesium Adsorption Mechanism
Visualizing the "Lock and Key" fit of Cesium into the AWP lattice.
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Caption: Mechanism of Cesium retention: Cs+ displaces NH4+ due to superior lattice fit and

thermodynamics.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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